MPT0B214

MPT0B214 is a synthetic 5-amino-2-aroylquinoline derivative that functions as a highly potent, colchicine-site binding microtubule inhibitor. In preclinical procurement and assay design, it is primarily utilized as a benchmark compound for overcoming multidrug resistance (MDR) in refractory oncology models. Unlike traditional taxanes or vinca alkaloids, MPT0B214 is structurally optimized to evade P-glycoprotein (P-gp) and multidrug resistance-associated protein (MRP) efflux pumps, ensuring stable intracellular concentrations. This makes it an essential reference standard for laboratories conducting high-throughput screening, tubulin polymerization assays, and mitochondria-dependent apoptosis research where standard agents are compromised by acquired resistance mechanisms [1].

Substituting MPT0B214 with conventional microtubule-targeting agents like paclitaxel, vincristine, or even the colchicine-site binder Combretastatin A-4 (CA-4) introduces severe reproducibility and efficacy limitations in resistant cell lines. Standard agents like paclitaxel are highly susceptible to P-gp-mediated efflux, resulting in massive potency drop-offs in refractory models such as KB-VIN10. Furthermore, while CA-4 binds to the same colchicine pocket, it exhibits highly variable antiproliferative activity across different cell lines and weaker baseline tubulin polymerization inhibition. Procuring MPT0B214 provides researchers with a stable, efflux-resistant scaffold that maintains single-digit nanomolar potency regardless of the target cell's P-gp or MRP expression status, eliminating a major confounding variable in comparative efficacy studies [1].

Tubulin Polymerization Inhibition vs. CA-4

In head-to-head biochemical assays, MPT0B214 (Compound 15) demonstrates a stronger disruption of microtubule assembly compared to the industry-standard colchicine-site binder, Combretastatin A-4 (CA-4). While CA-4 is frequently procured as a baseline inhibitor, MPT0B214 achieves a lower half-maximal inhibitory concentration, providing a more stringent positive control for cell-free tubulin polymerization assays [1].

Procuring MPT0B214 provides a more potent and reliable positive control for cell-free tubulin binding and polymerization assays than the traditional CA-4 standard.

Potency Against P-gp+ MDR Cells

The primary procurement advantage of MPT0B214 lies in its ability to completely bypass P-gp170/MDR efflux mechanisms that neutralize standard chemotherapeutics. In paclitaxel-resistant KB-VIN10 cervical carcinoma cells, paclitaxel loses nearly all efficacy, requiring massive concentrations to achieve inhibition. In contrast, MPT0B214 maintains its single-digit nanomolar potency, showing virtually no resistance shift between the parental and the MDR cell line[1].

Allows researchers to test microtubule inhibition in heavily refractory, P-gp-expressing cell lines without the confounding variable of drug efflux.

Selectivity Between Malignant and Normal Cells

For complex co-culture or in vivo preclinical models, a compound must exhibit a wide therapeutic window to prevent off-target toxicity artifacts. MPT0B214 demonstrates high selectivity, maintaining extreme potency against various solid tumor lines while remaining largely inactive against normal human lung fibroblasts at relevant concentrations[1].

Ensures that observed apoptotic effects in complex biological models are tumor-specific rather than the result of generalized cellular toxicity.

Reference Standard for MDR-Evading Drug Discovery

Because MPT0B214 maintains single-digit nanomolar efficacy in KB-VIN10 and KB-S15 cell lines, it is the ideal positive control for laboratories screening new chemical entities designed to overcome P-glycoprotein or MRP-mediated multidrug resistance. It provides a reliable baseline for efflux-independent microtubule disruption[1].

Colchicine-Site Binding Assays

Given its superior tubulin polymerization inhibition compared to Combretastatin A-4, MPT0B214 serves as a high-affinity displacement probe in radioligand or fluorescence-based competitive binding assays targeting the colchicine pocket of β-tubulin[2].

Mitochondrial Apoptosis Pathway Elucidation

MPT0B214 specifically triggers the mitochondria/caspase-9 intrinsic apoptotic pathway following G2/M arrest. Its high selectivity index and lack of efflux clearance make it a highly controlled pharmacological tool for isolating intrinsic apoptotic signaling cascades without interference from off-target toxicity or variable intracellular drug concentrations[1].